Cas no 70784-09-7 ([1,1'-Bicyclohexyl]-4-carbonitrile,4'-ethyl-, (trans,trans)-)

[1,1'-Bicyclohexyl]-4-carbonitrile,4'-ethyl-, (trans,trans)- structure
70784-09-7 structure
Product Name:[1,1'-Bicyclohexyl]-4-carbonitrile,4'-ethyl-, (trans,trans)-
CAS No:70784-09-7
MF:C15H25N
MW:219.365704298019
CID:569158
PubChem ID:13530954
Update Time:2025-04-19

[1,1'-Bicyclohexyl]-4-carbonitrile,4'-ethyl-, (trans,trans)- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Bicyclohexyl]-4-carbonitrile,4'-ethyl-, (trans,trans)-
    • (trans(trans))-4'-Ethyl(1,1'-bicyclohexyl)-4-carbonitrile
    • (trans,trans)-4'-Ethyl[1,1'-bicyclohexyl]-4-carbonitrile
    • 70784-09-7
    • EINECS 274-890-6
    • SCHEMBL9493535
    • DTXSID001199264
    • Inchi: 1S/C15H25N/c1-2-12-3-7-14(8-4-12)15-9-5-13(11-16)6-10-15/h12-15H,2-10H2,1H3
    • InChI Key: ZLHYETUWSWBIQD-UHFFFAOYSA-N
    • SMILES: N#CC1CCC(CC1)C1CCC(CC)CC1

Computed Properties

  • Exact Mass: 219.198699802g/mol
  • Monoisotopic Mass: 219.198699802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 23.8Ų

[1,1'-Bicyclohexyl]-4-carbonitrile,4'-ethyl-, (trans,trans)- Related Literature

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